Cas no 26727-04-8 (2H-1,4-Benzoxazine-2-carboxamide,N,N-diethyl-3,4-dihydro-3-oxo-)

• Product name: 2H-1,4-Benzoxazine-2-carboxamide,N,N-diethyl-3,4-dihydro-3-oxo-
• CAS No: 26727-04-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.27774
• CID: 270883
• PubChem ID: 213552

2H-1,4-Benzoxazine-2-carboxamide,N,N-diethyl-3,4-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-2-carboxamide,N,N-diethyl-3,4-dihydro-3-oxo-
• N,N-diethyl-3-oxo-4H-1,4-benzoxazine-2-carboxamide
• N,N-Diethylcarbamoyl-2 oxo-3 dihydro-2,3 benzoxazine-1,4 [French]
• 2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-N,N-diethyl-3-oxo-
• 3,4-Dihydro-N,N-diethyl-3-oxo-2H-1,4-benzoxazine-2-carboxamide
• N,N-Diethyl-3-hydroxy-2H-1,4-benzoxazine-2-carboxamide
• N,N-Diethylcarbamoyl-2 oxo-3 dihydro-2,3 benzoxazine-1,4
• 26727-04-8
• DTXSID70949538

• Inchi： InChI=1S/C13H16N2O3/c1-3-15(4-2)13(17)11-12(16)14-9-7-5-6-8-10(9)18-11/h5-8,11H,3-4H2,1-2H3,(H,14,16)
• InChI Key： NMLZZPLKLJDRKW-UHFFFAOYSA-N
• SMILES： CCN(C(C1OC2=CC=CC=C2NC1=O)=O)CC

Computed Properties

• Exact Mass: 248.11618
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64